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Compound of Interest

Compound Name: 2-Nitropyrimidin-5-amine
CAS No.: 123770-64-9
Cat. No.: B568180
Get Quote
& J

Executive Summary

This guide details the physicochemical characterization, synthesis, and metabolic profiling of
Enflurane, a volatile halogenated ether used as an inhalation anesthetic. While the user-
provided CAS 3073-77-6 does not correspond to a known public registry entry, the protocols
described herein for Enflurane (CAS 13838-16-9) are applicable to the structural elucidation
and safety assessment of novel fluorinated ethers in drug development. Key focus areas
include 19F-NMR spectroscopy for structural validation, GC-MS for impurity profiling, and
CYP2E1-mediated defluorination mechanisms critical for assessing nephrotoxicity risks.

Chemical Identity & Physicochemical Properties

Accurate characterization begins with establishing the chemical identity. Enflurane is a
structural isomer of Isoflurane, differing in the position of the chlorine atom.
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Specification

Common Name

Enflurane

IUPAC Name

2-Chloro-1-(difluoromethoxy)-1,1,2-

trifluoroethane

CAS Registry Number

13838-16-9 (Note: 3073-77-6 is unlisted)

Molecular Formula C3H2CIF50
Molecular Weight 184.49 g/mol
Structure CHF2-O-CF2-CHCIF
Boiling Point 56.5 °C at 760 mmHg
Density 1.517 g/mL at 25 °C

Vapor Pressure

175 mmHg at 20 °C

Solubility

Sparingly soluble in water; miscible with organic

solvents

Partition Coefficient (Log P)

~2.1 (Lipophilic)

Synthesis & Manufacturing Pathways

The synthesis of Enflurane requires precise halogenation steps to ensure regio-selectivity. A

common industrial route involves the chlorination of a fluorinated ether precursor followed by

fluorination.

Core Synthesis Protocol

e Precursor Formation: Reaction of Chlorotrifluoroethylene (CTFE) with Methanol under basic

conditions yields 2-chloro-1,1,2-trifluoroethyl methyl ether.

o Reaction:

o Photochlorination: The methyl group is chlorinated using chlorine gas (

) under UV light to form the trichloromethyl ether intermediate.
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o Reaction:

o Fluorination (Swarts Reaction): The trichloromethyl group is converted to a difluoromethyl
group using a fluorinating agent like Antimony Trifluoride (

) or Hydrogen Fluoride (HF) with a catalyst (

).

o Reaction:

(Enflurane)

Process Flow Diagram

2-Chloro-1,1,2-trifluoroethyl Photochlorinatio Trichloromethyl Fluorination Enflurane
methyl ether Intermediate (SbF3/ ShCI5) (CHF2-O-CF2-CHCIF)

Click to download full resolution via product page
Caption: Industrial synthesis pathway of Enflurane via chlorination and Swarts fluorination.

Analytical Characterization Protocols

To validate the identity and purity of Enflurane (or related fluorinated ethers), a multi-modal
approach is required.

A. Nuclear Magnetic Resonance (NMR)
NMR is the definitive tool for distinguishing isomers (e.g., Enflurane vs. Isoflurane).
¢ 1H-NMR (Proton):

o CHF2 Group: Appears as a triplet (coupling with two F atoms) around

6.0-6.5 ppm (
Hz).

o CHCIF Group: Appears as a doublet of doublets (coupling with F and H) around
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5.5-6.0 ppm.

e 19F-NMR (Fluorine): Critical for fluorinated drugs.

o -OCF2- Group: Distinct AB quartet or multiplet due to diastereotopic fluorines if a chiral
center is present.

o -CHF2 Group: Doublet (coupling with H).

o -CHCIF Group: Multiplet.

B. Infrared Spectroscopy (IR)

e C-F Stretch: Strong, broad bands in the 1100-1300 cm~1 region.
e C-H Stretch: Weak bands around 3000 cm~1! (C-H on fluorinated carbons is shifted).

e Ether C-O Stretch: Strong band around 1100-1200 cm~1.

C. Gas Chromatography-Mass Spectrometry (GC-MS)

e Column: DB-624 or equivalent (designed for volatile halocarbons).
e Carrier Gas: Helium at 1.0 mL/min.
e Mass Spectrum:

o Molecular lon: Often weak or absent.

o Base Peak: Typically

51 (
) or
67 (
).

o Fragmentation: Loss of ClI (
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) and HF (

)

Pharmacology & Mechanism of Action

Enflurane acts primarily by modulating ligand-gated ion channels in the central nervous
system.

Mechanism

o GABA_A Receptor: Enflurane binds to specific transmembrane sites on the GABA_A
receptor complex.

o Chloride Influx: Potentiates the effect of GABA, increasing the frequency and duration of
chloride (

) channel opening.

» Hyperpolarization: Influx of

hyperpolarizes the neuronal membrane, inhibiting action potential firing and inducing
anesthesia.

 NMDA Receptor: Acts as an antagonist at the NMDA glutamate receptor (secondary
mechanism).

Signaling Pathway Diagram
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Caption: Mechanism of action of Enflurane at the GABA_A receptor leading to neuronal
inhibition.
Metabolism & Toxicology (Critical Safety)

Understanding the metabolism of fluorinated ethers is vital due to the risk of inorganic fluoride (

) nephrotoxicity.

Metabolic Pathway (CYP2E1)
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Enflurane is metabolized (2-5%) by Cytochrome P450 2E1 (CYP2EL) in the liver.

Oxidation: CYP2EL inserts oxygen at the ethyl C-H bond (

)

Intermediate: Formation of a gem-halohydrin (

).

Dehydrohalogenation: Spontaneous loss of HCI (or HF) to form an acyl fluoride (

).

Hydrolysis: The acyl fluoride hydrolyzes rapidly to release Difluoromethoxydifluoroacetic acid
and Inorganic Fluoride (

Toxicological Consequence:
o Elevated serum fluoride (>50 uM) can cause high-output renal failure (polyuria).
e Enflurane produces more

than Isoflurane or Desflurane, which led to its decline in clinical use.

Metabolic Flow Diagram
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Caption: Hepatic metabolism of Enflurane via CYP2EL1 yielding potentially nephrotoxic
inorganic fluoride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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